tert-butyl (2R)-2-amino-3-sulfanylpropanoate hydrochloride

• IUPAC Name: tert-butyl (2R)-2-amino-3-sulfanylpropanoate;hydrochloride
• InChI: InChI=1S/C7H15NO2S.ClH/c1-7(2,3)10-6(9)5(8)4-11;/h5,11H,4,8H2,1-3H3;1H/t5-;/m0./s1
• InChI Key: MFMMMSJSZOFSKY-JEDNCBNOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CS)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CS)N.Cl
• Molecular Formula: C7H16ClNO2S
• Molecular Weight: 213.73 g/mol
• CAS RN: 139446-06-3

Description

Tert-butyl (2R)-2-amino-3-sulfanylpropanoate hydrochloride, also known as TBASP-HCl, is a synthetic organic compound with a wide range of applications in scientific research. It is a white powder that can be used as a reagent for organic synthesis, as a catalyst for chemical reactions, and as an inhibitor for chemical processes. TBASP-HCl has been studied extensively for its biochemical and physiological effects on living organisms.

Scientific Research Applications

Enantioselective Synthesis and Catalysis

• Enantioselective Synthesis of Amino Acids : A practical and scalable enantioselective synthesis process for producing amino acids, including derivatives similar to tert-butyl (2R)-2-amino-3-sulfanylpropanoate hydrochloride, showcases the application in creating building blocks for peptides and pharmaceuticals. This process begins with ethyl 3-cyclohexyl-2,3-dihydroxypropanoate, highlighting the importance of asymmetric synthesis techniques in modern chemistry (Alonso et al., 2005).

• Catalytic Aminohydroxylation : The tert-butylsulfonamide group has been identified as an efficient nitrogen source for the catalytic aminohydroxylation and aziridination of olefins. This process underscores the compound's role in introducing nitrogen functionality into organic molecules, facilitating the synthesis of complex amines and related structures with potential pharmaceutical applications (Gontcharov et al., 1999).

Novel Synthetic Routes and Intermediates

• Synthesis of Alkyl Aminoaryl Sulfides : A facile one-pot synthesis method for alkyl aminoaryl sulfides demonstrates the utility of this compound in creating intermediates for pharmaceuticals. This methodology involves steps like in situ protection, halogen-lithium exchange, sulfur insertion, and substitution reactions, underscoring the versatility of the compound in complex organic syntheses (Ham et al., 2006).

Advanced Material Synthesis

• Oxidation Catalysts : Research into tert-butyl hydroperoxide-initiated radical cyclization demonstrates the compound's potential as a catalyst or reagent in the synthesis of novel organic materials. Such processes are crucial for developing advanced materials with specific chemical and physical properties (Xu et al., 2017).

Analytical Applications

• Gas Chromatography-Mass Spectrometry (GC-MS) : The tert-butyldimethylsilylation technique, related to the chemical modifications similar to this compound, is used in GC-MS analysis for determining specific amino acids. This application is essential for analyzing complex mixtures in biochemical research and environmental analysis (Tsuge et al., 2002).

Mechanism of Action

Target of Action

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern and its implications in various biosynthetic and biodegradation pathways .

Mode of Action

The tert-butyl group is known to elicit a unique reactivity pattern, which is highlighted by its characteristic applications in chemical transformations .

Biochemical Pathways

The tert-butyl group is known to be involved in various biosynthetic and biodegradation pathways .